Cas no 92309-29-0 (Imipenem-Cilastatin sodium hydrate)

• Product Name: Imipenem-Cilastatin sodium hydrate
• CAS No: 92309-29-0
• MF: C₂₈H₄₃N₅O₉S₂
• MW: 657.799124956131
• CID: 61558
• PubChem ID: 17756656
• Update Time: 2025-05-26

Imipenem-Cilastatin sodium hydrate Chemical and Physical Properties

Names and Identifiers

• Imipenem-Cilastatin sodium hydrate
• Sodium (Z)-7-[(2R)-2-amino-3-hydroxy-3-oxopropyl]sulfanyl-2-[[(1S)-2,2-dimethylcyclopropanecarbonyl]amino]hept-2-enoate (5R,6S)-3-[2-(aminomethylideneamino)ethylsulfanyl]-6-(1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid hydrate
• (Z)-7-[(2R)-2-amino-2-carboxyethyl]sulfanyl-2-[[(1S)-2,2-dimethylcyclopropanecarbonyl]amino]hept-2-enoic acid,(5R,6S)-3-[2-(aminomethylideneamino)ethylsulfanyl]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicy
• IMIPENEM-CILASTATIN SODIUM
• Cilastatin
• Imipenem
• Imipenem-cilastatin
• MK 0787-MK 0791 mixture
• MK 787-MK 791 mixture
• Thienam
• Tienam 500
• imipenem - cilastatin
• 92309-29-0
• Cilastatin / Imipenem
• cilastatin, imipenem drug combination
• (Z)-7-[(2R)-2-amino-2-carboxyethyl]sulfanyl-2-[[(1S)-2,2-dimethylcyclopropanecarbonyl]amino]hept-2-enoic acid;(5R,6S)-3-[2-(aminomethylideneamino)ethylsulfanyl]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• CHEMBL1628401
• Cilastatin, Imipenem
• Tainem
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 6-(1-hydroxyethyl)-3-((2-((iminomethyl)amino)ethyl)thio)-7-oxo-, (5R-(5alpha,6alpha(R*)))-, mixt. with (R-(R*,S*-(Z)))-7-((2-amino-2-carboxyethyl)thio)-2-(((2,2-dimethylcyclopropyl)carbonyl)amino)-2-heptanoic acid
• Imipenem / cilastatin
• 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 6-((1R)-1-hydroxyethyl)-3-((2-((iminomethyl)amino)ethyl)thio)-7-oxo-, (5R,6S)-, mixt. with (2Z)-7-(((2R)-2-amino-2-carboxyethyl)thio)-2-((((1S)-2,2-dimethylcyclopropyl)carbonyl)amino)-2-heptenoic acid
• Imipenem and cilastatin
• Imipenem and Cilastatin Sodium with Sodium Bicarbonate
• NCCJWSXETVVUHK-ZYSAIPPVSA-N

• MDL： MFCD13194771
• Inchi： 1S/C16H26N2O5S.C12H17N3O4S/c1-16(2)8-10(16)13(19)18-12(15(22)23)6-4-3-5-7-24-9-11(17)14(20)21;1-6(16)9-7-4-8(20-3-2-14-5-13)10(12(18)19)15(7)11(9)17/h6,10-11H,3-5,7-9,17H2,1-2H3,(H,18,19)(H,20,21)(H,22,23);5-7,9,16H,2-4H2,1H3,(H2,13,14)(H,18,19)/b12-6-;/t10-,11+;6-,7-,9-/m11/s1
• InChI Key： NCCJWSXETVVUHK-ZYSAIPPVSA-N
• SMILES： S(CC/N=C/N)C1=C(C(=O)O)N2C([C@H]([C@@H](C)O)[C@H]2C1)=O.S(C[C@@H](C(=O)O)N)CCCC/C=C(/C(=O)O)\NC([C@H]1CC1(C)C)=O

Computed Properties

• Exact Mass: 697.24300
• Monoisotopic Mass: 679.232164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 46
• Rotatable Bond Count: 18
• Complexity: 1020
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 299

Experimental Properties

• Boiling Point: 655.5°Cat760mmHg
• Flash Point: 655.5°Cat760mmHg
• PSA: 308.60000
• LogP: 1.37730

Additional information on Imipenem-Cilastatin sodium hydrate

Imipenem-Cilastatin Sodium Hydrate: A Comprehensive Overview

Imipenem-Cilastatin sodium hydrate, identified by the CAS No. 92309-29-0, is a widely recognized and highly effective antibiotic agent in the medical field. This compound is a combination of two key components: imipenem and cilastatin sodium hydrate. Imipenem is a broad-spectrum beta-lactam antibiotic, while cilastatin is a beta-lactamase inhibitor that enhances the efficacy of imipenem by preventing its degradation by bacterial enzymes.

The CAS No. 92309-29-0 designation uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature and regulatory documents. This compound is primarily used in the treatment of severe bacterial infections, particularly those caused by multi-drug resistant pathogens, which have become a significant concern in modern medicine.

Recent studies have highlighted the importance of Imipenem-Cilastatin sodium hydrate in combating hospital-acquired infections (HAIs). Research published in leading medical journals has demonstrated its superior efficacy compared to other beta-lactam antibiotics, especially in cases involving complex infections such as ventilator-associated pneumonia (VAP) and intra-abdominal infections.

The mechanism of action of Imipenem-Cilastatin sodium hydrate involves the inhibition of penicillin-binding proteins (PBPs) in bacterial cells, leading to cell wall synthesis disruption and bacterial death. The presence of cilastatin ensures that imipenem remains active against a broader range of pathogens by inhibiting beta-lactamase enzymes produced by bacteria to resist beta-lactam antibiotics.

In terms of pharmacokinetics, Imipenem-Cilastatin sodium hydrate exhibits excellent bioavailability when administered intravenously or via intramuscular injection. Its rapid absorption and distribution make it suitable for treating both localized and systemic infections. Recent clinical trials have also explored its potential use in pediatric populations, with promising results indicating its safety and efficacy in children with severe infections.

The development of resistance to Imipenem-Cilastatin sodium hydrate remains a critical concern, particularly in regions with high antibiotic usage. However, ongoing research focuses on optimizing dosing regimens and combination therapies to mitigate resistance development. For instance, studies have shown that combining imipenem with other antibiotics or adjuvants can enhance its effectiveness against resistant strains.

In conclusion, Imipenem-Cilastatin sodium hydrate, under the CAS No. 92309-29-0 identifier, stands as a cornerstone in modern antimicrobial therapy. Its unique combination of broad-spectrum activity and resistance-modulating properties makes it indispensable in treating complex bacterial infections. As research continues to uncover new insights into its mechanisms and applications, this compound will likely remain a critical tool in the fight against antibiotic resistance.